Cas no 1504331-06-9 (2-(2-methylpropyl)-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-3-one)

• Product name: 2-(2-methylpropyl)-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-3-one
• CAS No: 1504331-06-9
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5747392
• PubChem ID: 66272769

2-(2-methylpropyl)-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-3-one Chemical and Physical Properties

Names and Identifiers

• 1504331-06-9
• 2-Isobutyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3(2h)-one
• AKOS015617089
• 2-(2-Methylpropyl)-2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]piperazin-3-one
• EN300-1165546
• CS-0349089
• 2-(2-methylpropyl)-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-3-one

• Inchi： 1S/C9H16N4O/c1-7(2)6-13-9(14)12-4-3-10-5-8(12)11-13/h7,10H,3-6H2,1-2H3
• InChI Key： LVJHYWKSDSOARI-UHFFFAOYSA-N
• SMILES： O=C1N(CC(C)C)N=C2CNCCN21

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines